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Compound of Interest

4-(4-Hydroxyphenyl)-1,3-
Compound Name:
oxazolidin-2-one

CAS No.: 1059200-23-5

Cat. No.: B2371823

Get Quote

\ J

Advanced Pharmacokinetics, Structural
Characterization, and Analytical Protocols
Part 1: Executive Summary & Metabolic Context

PNU-100480 (Sutezolid) is a thiomorpholinyl analogue of linezolid, designed to overcome
resistance and improve bactericidal activity against Mycobacterium tuberculosis (Mtb). Unlike
linezolid, which is primarily metabolized via non-enzymatic oxidation of the morpholine ring,
Sutezolid undergoes extensive enzymatic oxidation at the thiomorpholine sulfur atom.

This metabolic pathway yields two primary circulating metabolites that are critical for the drug's
pharmacodynamic profile:

e PNU-101603 (Major Metabolite): An active sulfoxide formed via FMO (Flavin-containing
Monooxygenase) and CYP3AA4. It circulates at plasma concentrations significantly higher
than the parent compound and contributes to extracellular mycobacterial killing.
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e PNU-101244 (Minor Metabolite): A sulfone derivative, less prevalent but structurally
significant for stability studies.

Structural Discrepancy Analysis

The structure 4-(4-hydroxyphenyl)-1,3-oxazolidin-2-one represents a core fragment where
the phenyl ring is attached to Carbon-4 (C4). In Sutezolid and its metabolites, the fluorophenyl
group is attached to Nitrogen-3 (N3).

o Hypothesis: The requested string may refer to a degradation impurity or a misidentified
hydrolysis product of the acetamide tail, but it does not align with the conserved N-aryl core
of the oxazolidinone class.

e Action: This guide treats PNU-101603 as the primary functional metabolite for research
purposes.

Part 2: Chemical Identity & Physicochemical
Properties

bolite C :

- PNU-100480 PNU-101603 (Major PNU-101244 (Minor
eature

(Parent) Metabolite) Metabolite)
Chemical Name Sutezolid Sutezolid Sulfoxide Sutezolid Sulfone

Functional Group

Thiomorpholine

Thiomorpholine-1-

Thiomorpholine-1,1-

oxide dioxide
Molecular Weight 353.41 g/mol ~369.41 g/mol ~385.41 g/mol
- ] - Moderate
Solubility Low (Lipophilic) o Moderate
(Amphiphilic)

Plasma Exposure
(AUC)

Baseline

~3-7x higher than
Parent

<10% of Parent

Activity (Mtb) Potent (Intracellular) Potent (Extracellular) Weak/Inactive
Key Enzyme N/A FMO, CYP3A4 Oxidative turnover
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Mechanism of Action (MOA)

Both the parent and PNU-101603 inhibit bacterial protein synthesis by binding to the 23S rRNA
of the 50S ribosomal subunit. This prevents the formation of the 70S initiation complex.

o Causality: The thiomorpholine modification (sulfur vs. oxygen in linezolid) increases
lipophilicity and cellular uptake, enhancing intracellular killing within macrophages.

Part 3: Experimental Methodologies
Synthesis & Isolation of PNU-101603 (Sulfoxide)

Note: Validated standards are required for LC-MS/MS quantitation.

Protocol:

Starting Material: Dissolve 1.0 eq of PNU-100480 in Dichloromethane (DCM).
o Oxidation: Cool to 0°C. Add 0.95 eq of m-chloroperbenzoic acid (nCPBA) dropwise.

o Scientific Logic:[1][2][3][4][5][6][7] Limiting the oxidant prevents over-oxidation to the
sulfone (PNU-101244).

e Quenching: Quench with 10% Naz2S20s solution to neutralize excess peroxide.

o Extraction: Wash with saturated NaHCOs (remove benzoic acid byproduct). Dry organic layer
over MgSOa.

 Purification: Flash column chromatography (SiOz). Elute with MeOH:DCM (5:95) to separate
sulfoxide (more polar) from unreacted parent.

LC-MS/MS Bioanalytical Protocol

System: Sciex API-4000 or equivalent Triple Quadrupole. Column: C18 Reverse Phase (e.qg.,
Waters XBridge, 3.5 um, 2.1 x 50 mm).

Step-by-Step Workflow:

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.researchgate.net/publication/327900957_Novel_Antimycobacterial_Drugs_and_Host-Directed_Therapies_for_Tuberculosis
https://www.researchgate.net/publication/358872910_Advances_in_Key_Drug_Target_Identification_and_New_Drug_Development_for_Tuberculosis
https://biomedpharmajournal.org/vol18no1/advances-in-anti-tubercular-agents-a-comprehensive-review/
https://www.researchgate.net/publication/385637678_Advancements_and_Challenges_in_Tuberculosis_Drug_Discovery_A_Comprehensive_Overview
https://pubs.rsc.org/en/content/articlehtml/2024/md/d4md00169a
https://pmc.ncbi.nlm.nih.gov/articles/PMC8703488/
https://www.mdpi.com/2075-1729/15/2/173
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2371823?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Prep: Protein precipitation. Add 200 pL Acetonitrile (containing Internal Standard,
e.g., Linezolid-d3) to 50 pL plasma. Vortex 1 min, Centrifuge 10 min @ 10,000g.

Mobile Phase:

o A:0.1% Formic Acid in Water.

o B:0.1% Formic Acid in Acetonitrile.

Gradient: 5% B to 95% B over 3.0 min.

MRM Transitions (Precursor -> Product):

o PNU-100480:m/z 354.1 — 308.1 (Loss of acetamide/fragmentation).
o PNU-101603:m/z 370.1 — 324.1 (Sulfoxide specific).

o PNU-101244:m/z 386.1 — 340.1.

Part 4: Metabolic Pathway Visualization

The following diagram illustrates the oxidative metabolism of Sutezolid. It highlights the
divergence from Linezolid's metabolic route (which involves morpholine ring opening).
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[Likely Non-Metabolic Fragment]

Click to download full resolution via product page

Figure 1: Metabolic pathway of PNU-100480 showing the conversion to the active sulfoxide
(PNU-101603) and the sulfone (PNU-101244). The requested 4-hydroxyphenyl structure is
indicated as a theoretical outlier.
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Part 5: Toxicology & Safety Implications
Mitochondrial Toxicity

Oxazolidinones are known to inhibit mitochondrial protein synthesis (MPS) due to the
homology between bacterial ribosomes and mitochondrial ribosomes.

e Sutezolid vs. Linezolid: Sutezolid and PNU-101603 show less potent inhibition of MPS
compared to Linezolid at therapeutic concentrations.

e Assessment Protocol:

o

Culture HepG2 cells in Galactose-containing media (forces oxidative phosphorylation).

[¢]

Treat with PNU-100480 (0.1 - 100 uM) for 14 days.

[e]

Measure COX-1 (mtDNA encoded) vs. SDH-A (nDNA encoded) protein levels via
ELISA/Western Blot.

o

Result: A decrease in COX-1/SDH-A ratio indicates mitochondrial toxicity.

Myelosuppression

While Linezolid causes thrombocytopenia, early Phase Il data suggests Sutezolid (and its
metabolites) may have a wider safety margin. However, monitoring of Complete Blood Count
(CBC) is mandatory in long-term protocols.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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